N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide

• IUPAC Name: N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide
• InChI: InChI=1S/C20H19IN2O4/c1-26-16-7-8-17(27-2)18-14(16)11-12(19(24)23-18)9-10-22-20(25)13-5-3-4-6-15(13)21/h3-8,11H,9-10H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: RJARQBKOBDUFBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(C(=O)NC2=C(C=C1)OC)CCNC(=O)C3=CC=CC=C3I
• Molecular Formula: C20H19IN2O4
• Molecular Weight: 478.3 g/mol

Description

N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide, also known as IQM-9, is a chemical compound that has been of interest to the scientific community due to its potential therapeutic applications. It is a quinoline derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

• Psycho- and Neurotropic Properties : A study by Podolsky et al. (2017) explored the psycho- and neurotropic properties of novel quinolinone derivatives, including substances closely related to N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide. The research found that some of these substances exhibited specific sedative effects and considerable anti-amnesic activity, making them of interest for further studies as promising psychoactive compounds (Podolsky, Shtrygol’, & Zubkov, 2017).

• Synthesis Methodologies : Joshua et al. (2008) reported a new and efficient synthesis method for related compounds, focusing on dopamine D2 receptor ligands. This synthesis method employed a new iodination technique, which could be relevant for the synthesis of N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide (Joshua, Sharma, & Abrams, 2008).

• Metabolite Synthesis : Research by Mizuno et al. (2006) involved the synthesis of metabolites of quinoline derivatives. This study is relevant for understanding the metabolic pathways and potential bioactive metabolites of compounds similar to N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide (Mizuno, Yamashita, Sawai, Nakamoto, & Goto, 2006).

• Novel Synthetic Methods : A study by Yang et al. (2013) presented a method for synthesizing novel quinoline derivatives, which could potentially include N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide. This method utilized intramolecular Friedel-Crafts acylation reactions, offering an efficient way to create a variety of quinoline-based compounds (Yang, Liang, Zuo, & Long, 2013).

• Antiviral Agent Synthesis : Elzahabi et al. (2017) synthesized novel quinoxaline derivatives, including compounds structurally related to N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide, and evaluated them as antiviral agents. This suggests potential applications of similar compounds in antiviral research (Elzahabi, 2017).

• Inhibitor for c-Jun N-terminal Kinases : A study by Abad et al. (2020) synthesized new quinoxaline derivatives and evaluated them as inhibitors for c-Jun N-terminal kinases, a key target in cancer therapy. This indicates the potential use of quinoline derivatives in cancer research (Abad, El Bakri, Lai, Karthikeyan, Ramli, Ferfra, Mague, & Essassi, 2020).